Cas no 1351599-81-9 (2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide)

• Product Name: 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide
• CAS No: 1351599-81-9
• MF: C₁₆H₁₇BrN₂O₂
• MW: 349.222383260727
• CID: 6204752
• PubChem ID: 56764013
• Update Time: 2025-10-30

2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide
• VU0523940-1
• 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)benzamide
• 2-bromo-N-(2-methoxyethyl)-N-[(pyridin-4-yl)methyl]benzamide
• 1351599-81-9
• AKOS024522489
• F5854-2127

• Inchi： 1S/C16H17BrN2O2/c1-21-11-10-19(12-13-6-8-18-9-7-13)16(20)14-4-2-3-5-15(14)17/h2-9H,10-12H2,1H3
• InChI Key： BZFWJAIDRWGNNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N(CCOC)CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 348.04734g/mol
• Monoisotopic Mass: 348.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide

Recent Advances in the Study of 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide (CAS: 1351599-81-9)

The compound 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide (CAS: 1351599-81-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary research indicates that 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide exhibits selective binding affinity towards certain protein kinases, which are critical in regulating cellular processes such as proliferation, differentiation, and apoptosis. This selectivity makes it a potential candidate for the development of targeted therapies, particularly in oncology and inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed a combination of computational modeling and in vitro assays to elucidate the binding mechanism of this compound. The results demonstrated that the bromobenzamide moiety plays a crucial role in stabilizing interactions with the target kinase's active site, while the methoxyethyl and pyridinyl groups contribute to enhanced solubility and bioavailability. These findings underscore the importance of structural optimization in improving the compound's therapeutic efficacy.

Another significant advancement involves the compound's application in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported that 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide exhibits neuroprotective effects in models of Parkinson's disease. The compound was found to inhibit the aggregation of alpha-synuclein, a protein implicated in the pathogenesis of the disease. This discovery opens new avenues for the development of disease-modifying therapies for neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, the recent studies on 2-bromo-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylbenzamide highlight its multifaceted potential in drug discovery. Its unique chemical structure and biological activity make it a compelling subject for further research. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the treatment of various diseases, offering hope for patients and advancing the field of chemical biology.